5-Methyl-3-(4-methylphenyl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• IUPAC Name: 5-methyl-3-(4-methylphenyl)-4H-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C12H13NO3/c1-8-3-5-9(6-4-8)10-7-12(2,11(14)15)16-13-10/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key: JCLDOMZBSISNTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(C2)(C)C(=O)O
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

Isoxazoles, which include compounds similar to the one you’re asking about, are a type of five-membered heterocyclic compound. They have one oxygen atom and one nitrogen atom at adjacent positions. They are commonly found in many commercially available drugs and are of significant importance in the field of drug discovery.

Synthesis Analysis

Isoxazoles can be synthesized via different pathways using both homogeneous and heterogeneous catalysts. The most broadly researched and reported synthesis of isoxazole derivatives is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Chemical Reactions Analysis

The chemical reactions involving isoxazoles are diverse. One common reaction is the (3 + 2) cycloaddition reaction of an alkyne and a nitrile oxide.

Future Directions

In the field of drug discovery, it’s always imperative to develop new synthetic strategies and design new isoxazole derivatives based on the most recent knowledge emerging from the latest research. Isoxazoles are a rich source of new compounds with promising biological activities, and their study continues to be an active area of research.